Cas no 338955-70-7 (N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-fluorobenzamide)

• Product Name: N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-fluorobenzamide
• CAS No: 338955-70-7
• MF: C₁₅H₁₃BrFNOS
• MW: 354.237225294113
• CID: 5711744
• PubChem ID: 3774909
• Update Time: 2023-10-15

N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 338955-70-7
• N-[2-(4-bromophenyl)sulfanylethyl]-4-fluorobenzamide
• Bionet1_001577
• AKOS005094892
• N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-fluorobenzamide
• N-{2-[(4-bromophenyl)sulfanyl]ethyl}-4-fluorobenzenecarboxamide
• 5J-521S
• HMS572K19
• N-(2-[(4-BROMOPHENYL)SULFANYL]ETHYL)-4-FLUOROBENZENECARBOXAMIDE
• Benzamide, N-[2-[(4-bromophenyl)thio]ethyl]-4-fluoro-

• Inchi： 1S/C15H13BrFNOS/c16-12-3-7-14(8-4-12)20-10-9-18-15(19)11-1-5-13(17)6-2-11/h1-8H,9-10H2,(H,18,19)
• InChI Key： ISDSHANUJLQNQL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCNC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 352.98853g/mol
• Monoisotopic Mass: 352.98853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 493.5±40.0 °C(Predicted)
• pka: 14.03±0.46(Predicted)